Cas no 1250251-28-5 (methyl 3-{[(piperidin-3-yl)methyl]sulfanyl}propanoate)

• Product Name: methyl 3-{[(piperidin-3-yl)methyl]sulfanyl}propanoate
• CAS No: 1250251-28-5
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• MDL: MFCD16074725
• CID: 5167842
• PubChem ID: 61678270
• Update Time: 2026-03-04

methyl 3-{[(piperidin-3-yl)methyl]sulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-((piperidin-3-ylmethyl)thio)propanoate
• methyl 3-{[(piperidin-3-yl)methyl]sulfanyl}propanoate
• METHYL 3-[(PIPERIDIN-3-YLMETHYL)SULFANYL]PROPANOATE
• METHYL3-[(PIPERIDIN-3-YLMETHYL)SULFANYL]PROPANOATE

• MDL： MFCD16074725
• Inchi： 1S/C10H19NO2S/c1-13-10(12)4-6-14-8-9-3-2-5-11-7-9/h9,11H,2-8H2,1H3
• InChI Key： JGEHQCSVJDCDGA-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OC)CC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 176
• XLogP3: 1
• Topological Polar Surface Area: 63.6